Cas no 1019127-40-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
• CAS No: 1019127-40-2
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5814240
• PubChem ID: 43186303
• Update Time: 2024-01-16

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• 2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-2-yl)pyrrolidine
• 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrolidine
• CS-0267438
• 1019127-40-2
• EN300-1852813
• AKOS000209038

• Inchi： 1S/C12H17NS/c1-2-6-11-9(4-1)8-12(14-11)10-5-3-7-13-10/h8,10,13H,1-7H2
• InChI Key： CHKRTQOUXNQMAL-UHFFFAOYSA-N
• SMILES： N1CCCC1C1SC2CCCCC=2C=1

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 338.7±30.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes